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Compound of Interest

Compound Name: RC-12

CAS No.: 6042-36-0

Cat. No.: B1214610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of the compound RC-12, chemically identified as N'-(2-bromo-4,5-dimethoxyphenyl)-N'-[2-

(diethylamino)ethyl]-N,N-diethylethane-1,2-diamine. Due to the limited availability of direct

experimental data for RC-12 in publicly accessible literature, this document outlines a plausible

synthetic pathway based on established chemical reactions and provides predicted

characterization data derived from the analysis of its precursors and analogous structures. This

guide is intended to serve as a foundational resource for researchers and professionals

involved in the fields of medicinal chemistry and drug development.

Introduction
RC-12 is a complex diamine derivative with potential applications in pharmacological research.

Its structure, featuring a substituted phenyl ring and multiple amine functionalities, suggests its

potential interaction with various biological targets. This guide details a proposed synthetic
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route and the analytical methods required for its characterization, offering a roadmap for its

laboratory-scale production and verification.

Proposed Synthesis of RC-12
The synthesis of RC-12 can be conceptually divided into the preparation of its key precursors

followed by a final coupling reaction.

Precursor Synthesis
The primary precursors for the synthesis of RC-12 are:

Precursor A: 2-bromo-4,5-dimethoxyphenethylamine

Precursor B: N,N-diethylethylenediamine

2.1.1. Synthesis of Precursor B: N,N-Diethylethylenediamine

A feasible method for the synthesis of N,N-diethylethylenediamine involves the reaction of

diethylamine with 2-chloroethylamine hydrochloride. This reaction is typically carried out in an

autoclave under elevated temperature and pressure, with a suitable base to neutralize the

hydrochloric acid generated.

Final Coupling Reaction: N-Arylation
The final step in the synthesis of RC-12 is the formation of the C-N bond between the aromatic

ring of Precursor A and the secondary amine of Precursor B. Two well-established methods for

this type of transformation are the Buchwald-Hartwig amination and the Ullmann condensation.

2.2.1. Method 1: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that is highly

effective for the formation of C-N bonds.[1][2][3]

Experimental Protocol: Buchwald-Hartwig Amination for RC-12 Synthesis

Reaction Setup: To an oven-dried Schlenk flask, add 2-bromo-4,5-dimethoxyphenethylamine

(1.0 eq), a palladium catalyst (e.g., Pd2(dba)3, 1-5 mol%), and a suitable phosphine ligand
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(e.g., BINAP or Xantphos, 1-5 mol%).

Reagent Addition: Add N,N-diethylethylenediamine (1.1-1.5 eq) and a strong, non-

nucleophilic base (e.g., sodium tert-butoxide or cesium carbonate, 1.5-2.0 eq).

Solvent and Reaction Conditions: Add anhydrous, deoxygenated toluene or dioxane as the

solvent. The flask is then evacuated and backfilled with an inert gas (e.g., argon or nitrogen)

three times. The reaction mixture is heated to 80-120 °C and stirred for 12-24 hours.

Work-up and Purification: Upon completion (monitored by TLC or LC-MS), the reaction is

cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and

washed with water and brine. The organic layer is dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure. The crude product is then purified by

column chromatography on silica gel to yield RC-12.

2.2.2. Method 2: Ullmann Condensation

The Ullmann condensation is a copper-catalyzed nucleophilic aromatic substitution reaction.[4]

While often requiring higher temperatures than the Buchwald-Hartwig reaction, it provides an

alternative route for the N-arylation.

Experimental Protocol: Ullmann Condensation for RC-12 Synthesis

Reaction Setup: In a round-bottom flask, combine 2-bromo-4,5-dimethoxyphenethylamine

(1.0 eq), N,N-diethylethylenediamine (1.5-2.0 eq), a copper(I) catalyst (e.g., CuI, 10-20

mol%), a ligand (e.g., L-proline or N,N'-dimethylethylenediamine, 20-40 mol%), and a base

(e.g., potassium carbonate or cesium carbonate, 2.0 eq).

Solvent and Reaction Conditions: Add a high-boiling polar solvent such as DMF or DMSO.

The mixture is heated to 120-160 °C under an inert atmosphere for 24-48 hours.

Work-up and Purification: After cooling, the reaction mixture is diluted with water and

extracted with an organic solvent. The combined organic extracts are washed, dried, and

concentrated. The final product is purified by column chromatography.

Characterization of RC-12
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As no direct experimental data for RC-12 is readily available, the following sections provide

predicted characterization data based on the known spectral properties of its precursors and

the principles of spectroscopic analysis.

Physical Properties
Property Predicted Value

Molecular Formula C20H36BrN3O2

Molecular Weight 430.43 g/mol

Appearance Likely a viscous oil or a low-melting solid

Solubility
Expected to be soluble in common organic

solvents

Spectroscopic Data (Predicted)
3.2.1. 1H NMR Spectroscopy

The predicted 1H NMR spectrum of RC-12 would exhibit characteristic signals for the aromatic

protons, the methoxy groups, and the various ethyl groups of the diamine moiety.

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Aromatic CH 6.5 - 7.0 s, s 1H, 1H

Methoxy (OCH3) 3.8 - 3.9 s, s 3H, 3H

Ar-CH2-CH2-N 2.8 - 3.2 m 4H

N-CH2-CH2-N 2.5 - 2.8 m 4H

N-CH2-CH3 2.4 - 2.7 q 8H

N-CH2-CH3 1.0 - 1.2 t 12H

3.2.2. 13C NMR Spectroscopy
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The 13C NMR spectrum would show distinct signals for the aromatic carbons, the methoxy

carbons, and the aliphatic carbons of the side chains.

Carbons Predicted Chemical Shift (δ, ppm)

Aromatic C-Br 110 - 115

Aromatic C-O 145 - 150

Aromatic C-H 115 - 120

Aromatic C-N 135 - 140

Methoxy (OCH3) 55 - 60

Aliphatic CH2 40 - 55

Aliphatic CH3 10 - 15

3.2.3. Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of RC-12 is expected to show a molecular ion

peak (M+) and characteristic fragmentation patterns. The presence of bromine would result in

isotopic peaks (M+ and M+2) of nearly equal intensity.

Ion Fragment Predicted m/z

[M]+ (79Br) / [M+2]+ (81Br) 430 / 432

[M - CH2CH3]+ 401 / 403

[M - N(CH2CH3)2]+ 358 / 360

[CH2=N(CH2CH3)2]+ 86

3.2.4. Infrared (IR) Spectroscopy

The IR spectrum of RC-12 would display characteristic absorption bands for the various

functional groups present in the molecule.
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Functional Group Predicted Wavenumber (cm-1)

C-H (aliphatic) 2850 - 2970

C-H (aromatic) 3000 - 3100

C-N stretch 1000 - 1250

C-O (ether) stretch 1000 - 1300

C=C (aromatic) stretch 1450 - 1600

Visualizations
Proposed Synthesis Workflow

Figure 1. Proposed Synthesis Workflow for RC-12
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Figure 1. Proposed Synthesis Workflow for RC-12

Buchwald-Hartwig Amination Catalytic Cycle
Figure 2. Catalytic Cycle of Buchwald-Hartwig Amination

Conclusion
This technical guide presents a detailed theoretical framework for the synthesis and

characterization of RC-12. By leveraging established synthetic methodologies such as the
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Buchwald-Hartwig amination and Ullmann condensation, a plausible route to this molecule is

proposed. The predicted characterization data provides a benchmark for the verification of the

synthesized product. This document aims to facilitate further research and development of RC-
12 and its potential applications. It is important to note that all protocols and data presented are

based on established chemical principles and data from related compounds, and would require

experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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